5-Amino-3-(methylsulfanyl)-1-(propan-2-YL)-1H-pyrazole-4-carbonitrile

• Molecular Formula: C8H12N4S
• Molecular Weight: 196.28 g/mol
• IUPAC Name: 5-amino-3-methylsulfanyl-1-propan-2-ylpyrazole-4-carbonitrile
• InChI: InChI=1S/C8H12N4S/c1-5(2)12-7(10)6(4-9)8(11-12)13-3/h5H,10H2,1-3H3
• InChI Key: FKCNKTNYHCOLRC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C(=C(C(=N1)SC)C#N)N

Description

5-Amino-3-(methylsulfanyl)-1-(propan-2-yl)-1H-pyrazole-4-carbonitrile (CAS 1247043-60-2) is a chemical compound with the molecular formula C8H12N4S and a molecular weight of 196.27 g/mol . This pyrazole-4-carbonitrile derivative features amino, methylsulfanyl, and isopropyl functional groups on a heteroaromatic scaffold, making it a valuable building block in medicinal chemistry and pharmaceutical research. Pyrazole derivatives are recognized for their diverse biological activities. Research into structurally similar compounds has demonstrated significant pharmacological potential, including imperative analgesic and anti-inflammatory activities with a milder ulcerogenic profile compared to standard drugs like indomethacin . Furthermore, the pyrazole scaffold is a subject of interest in advanced drug discovery, particularly in the development of inhibitors for metalloproteases such as meprin α and β, which are emerging targets linked to conditions like cancer, Alzheimer's disease, and fibrotic disorders . The presence of multiple functional groups on the pyrazole core allows for extensive structural modification, enabling researchers to explore structure-activity relationships (SAR) and optimize properties for specific targets . This compound is provided For Research Use Only. It is not intended for diagnostic or therapeutic applications in humans or animals.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Amino-3-(methylsulfanyl)-1-(propan-2-YL)-1H-pyrazole-4-carbonitrile typically involves the reaction of appropriate precursors under controlled conditions. One common method involves the cyclization of a hydrazine derivative with a suitable nitrile compound. The reaction is usually carried out in the presence of a base, such as sodium hydroxide, and under reflux conditions to facilitate the formation of the pyrazole ring.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the desired compound in high purity.

Chemical Reactions Analysis

Types of Reactions

5-Amino-3-(methylsulfanyl)-1-(propan-2-YL)-1H-pyrazole-4-carbonitrile can undergo various chemical reactions, including:

Oxidation: The methylsulfanyl group can be oxidized to a sulfoxide or sulfone using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The nitrile group can be reduced to an amine using reducing agents such as lithium aluminum hydride.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid

Reduction: Lithium aluminum hydride, sodium borohydride

Substitution: Alkyl halides, acyl chlorides

Major Products

Oxidation: Sulfoxide, sulfone derivatives

Reduction: Amine derivatives

Substitution: Various substituted pyrazole derivatives

Scientific Research Applications

5-Amino-3-(methylsulfanyl)-1-(propan-2-YL)-1H-pyrazole-4-carbonitrile has found applications in several scientific research areas:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 5-Amino-3-(methylsulfanyl)-1-(propan-2-YL)-1H-pyrazole-4-carbonitrile depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The presence of functional groups like the amino and nitrile groups allows it to form hydrogen bonds and other interactions with target molecules, influencing their function and activity.

Comparison with Similar Compounds

Substituent Variations at Position 1 (R₁)

The 1-position substituent significantly influences steric bulk, lipophilicity, and intermolecular interactions.

Compound Name (CAS)	R₁ Substituent	Melting Point (°C)	Key Properties/Activities	Reference
5-Amino-3-(methylsulfanyl)-1-(propan-2-yl)-...	Propan-2-yl	Not reported	High purity (95%)	[15, 16]
5-Amino-1-(2,3,5,6-tetrafluorophenyl)-... (CAS: -)	2,3,5,6-Tetrafluorophenyl	134–138	Antifungal activity	[13]
5-Amino-1-(p-tolyl)-1H-pyrazole-4-carbonitrile	p-Tolyl	Not reported	High structural similarity (94%)	[14]
5-Amino-1-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile	4-Chlorophenyl	Not reported	Similarity score: 0.86	[14]

Key Observations :

• Electron-withdrawing groups (e.g., tetrafluorophenyl in ) enhance thermal stability (higher melting points) and may improve antifungal activity.

Substituent Variations at Position 3 (R₃)

The 3-position substituent modulates electronic effects and hydrogen-bonding capacity.

Compound Name (CAS)	R₃ Substituent	Key Properties/Activities	Reference
Target Compound	Methylsulfanyl (SCH₃)	Synthetic versatility (e.g., thioether reactivity)	[20]
5-Amino-3-(2-hydroxyphenyl)-1H-pyrazole-4-carbonitrile	2-Hydroxyphenyl	Anticancer activity (A549 cell line, IC₅₀: 0.25 µM)	[8]
5-Amino-3-(cyanomethyl)-1H-pyrazole-4-carbonitrile	Cyanomethyl (CH₂CN)	Forms hexahydropyrazoloquinazolines via cyclocondensation	[7]
5-Amino-3-(benzylthio)-1-(tetrafluorophenyl)-...	Benzylthio (SCH₂C₆H₅)	Antifungal activity	[13]

Key Observations :

• Methylsulfanyl provides moderate electron-withdrawing effects and participates in sulfur-mediated interactions (e.g., hydrogen bonding or metal coordination) .
• Hydroxyphenyl groups enhance solubility via hydrogen bonding and improve docking scores in enzyme targets (e.g., α-glycosidase) .
• Cyanomethyl facilitates cyclization reactions, leading to fused heterocycles like pyrazoloquinazolines .

Biological Activity

5-Amino-3-(methylsulfanyl)-1-(propan-2-YL)-1H-pyrazole-4-carbonitrile is a compound belonging to the pyrazole family, which has gained attention due to its diverse biological activities. This article reviews the biological activities associated with this compound, including its synthesis, pharmacological properties, and potential therapeutic applications.

Synthesis

The compound can be synthesized through various methods, typically involving the reaction of hydrazines with carbonitriles or thioethers. One notable synthesis involves heating a mixture of bis(methylthio)methylenepropanedinitrile and phenylhydrazine in ethanol, yielding a product with a high purity and yield of around 91% .

Anticancer Activity

Research indicates that compounds within the pyrazole family exhibit significant anticancer properties. For instance, derivatives of pyrazole have shown IC50 values ranging from 0.16 to 11 μM against various cancer cell lines, including breast and lung cancer . The mechanism often involves inducing apoptosis in cancer cells and inhibiting tumor growth.

Anti-inflammatory Effects

Pyrazole derivatives have been recognized for their anti-inflammatory properties. For example, certain synthesized compounds demonstrated up to 85% inhibition of tumor necrosis factor (TNF-α) and interleukin-6 (IL-6) at concentrations as low as 10 µM . This suggests that 5-amino-3-(methylsulfanyl)-1-(propan-2-YL)-1H-pyrazole-4-carbonitrile may also possess similar anti-inflammatory effects.

Antimicrobial Properties

The compound has shown promising results in antimicrobial assays. A study reported that various pyrazole derivatives exhibited activity against bacterial strains such as E. coli and Bacillus subtilis, indicating potential for use in treating bacterial infections .

Monoamine Oxidase Inhibition

Certain pyrazole derivatives have been identified as inhibitors of monoamine oxidase (MAO), an enzyme involved in the metabolism of neurotransmitters. This inhibition can be beneficial in treating neurodegenerative diseases such as Parkinson's disease .

Structure-Activity Relationship (SAR)

The biological activity of pyrazole compounds is often influenced by their structural characteristics. The presence of specific functional groups, such as methylthio and amino groups, enhances their potency against various biological targets. For example, modifications at the 3 or 5 positions of the pyrazole ring can significantly alter the compound's activity profile .

Case Studies

Study	Biological Activity	Findings
Study on anticancer properties	Anticancer	IC50 values between 0.16 to 11 μM against multiple cancer cell lines
Anti-inflammatory activity assessment	Anti-inflammatory	Up to 85% TNF-α inhibition at 10 µM concentration
Antimicrobial evaluation	Antimicrobial	Effective against E. coli and Bacillus subtilis
MAO inhibition study	Neuroprotective	Inhibition of MAO-A and MAO-B isoforms observed

Q & A

Basic Research Questions

Q. What are the recommended synthetic methodologies for 5-amino-3-(methylsulfanyl)-1-(propan-2-yl)-1H-pyrazole-4-carbonitrile, and how can yield and purity be optimized?

• Methodology :

• Biocatalytic synthesis : Use guar gum as a green catalyst under mild conditions (e.g., ethanol solvent, 60–80°C) to achieve high yields (up to 88%) .

• Intermediate functionalization : React 5-amino-3-methylsulfanyl pyrazole precursors with acid anhydrides or chlorides, followed by purification via column chromatography (ethyl acetate/hexane mixtures) .

• Characterization : Validate purity via elemental analysis and melting point determination. For example, derivatives with nitrophenyl substituents exhibit melting points between 167–257°C .

  • Data Table :

Substituent Position	Catalyst/Solvent	Yield (%)	m.p. (°C)	Characterization Techniques
2,4-Dinitrophenyl	Guar Gum/Ethanol	86–88	184–257	¹H NMR, IR, Elemental Analysis

Q. How should researchers characterize the structural and electronic properties of this compound?

• Methodology :

• Spectroscopy : Use ¹H NMR (δ 2.54–9.67 ppm for methoxy and aromatic protons) and IR (ν~2296 cm⁻¹ for C≡N stretches) to confirm functional groups .
• Crystallography : Refine crystal structures using SHELX software for small-molecule analysis, particularly for resolving hydrogen bonding or π-stacking interactions .

Advanced Research Questions

Q. How can computational tools like Multiwfn elucidate the electronic structure and reactivity of this compound?

• Methodology :

• Wavefunction analysis : Use Multiwfn to map electrostatic potential surfaces (EPS) and electron localization functions (ELF) to identify nucleophilic/electrophilic sites .
• Bond order analysis : Quantify bond delocalization in the pyrazole ring to predict regioselectivity in further reactions (e.g., electrophilic substitution at C-4 due to electron-withdrawing CN groups) .

Q. What experimental strategies can resolve contradictions in reported biological activities of pyrazole-4-carbonitrile analogs?

• Methodology :

• Assay standardization : Compare MIC values against bacterial strains (e.g., Staphylococcus aureus) under consistent conditions (pH, temperature) .

• Structure-activity relationships (SAR) : Evaluate substituent effects. For example, 4-chlorophenyl analogs show enhanced antibacterial activity (MIC: 0.12–0.98 μg/mL) compared to methoxy-substituted derivatives .

  • Data Table :

Substituent (Position 3)	Biological Activity (MIC, μg/mL)	Key SAR Insight
4-Chlorophenyl	0.12–0.98 (Antibacterial)	Electron-withdrawing groups enhance activity
4-Methoxyphenyl	>10 (Antibacterial)	Electron-donating groups reduce potency

Q. How can researchers design derivatives to improve pharmacokinetic properties while retaining bioactivity?

• Methodology :

• Prodrug synthesis : Introduce hydrolyzable esters (e.g., ethyl carboxylates) to enhance solubility, as demonstrated for anti-inflammatory pyrazole derivatives .
• Metabolic stability : Replace methylsulfanyl (-SMe) with sulfoxide (-SO-) groups to modulate oxidative metabolism, as seen in Termidor analogs .

Key Notes for Methodological Rigor

• Avoiding data artifacts : Cross-validate NMR assignments with ¹³C DEPT experiments to distinguish CH₂/CH₃ groups in propan-2-yl substituents .
• Crystallographic pitfalls : Use SHELXD for phase resolution in cases of twinning or pseudo-symmetry, common in nitrile-containing crystals .
• Bioactivity validation : Include positive controls (e.g., ciprofloxacin for antibacterial assays) to calibrate assay sensitivity .